Cas no 93484-97-0 (2(1H)-Pyrimidinone,6-amino-5-(4-chlorophenyl)-)

• Product Name: 2(1H)-Pyrimidinone,6-amino-5-(4-chlorophenyl)-
• CAS No: 93484-97-0
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 813066
• PubChem ID: 309193
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,6-amino-5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,6-amino-5-(4-chlorophenyl)-
• 6-amino-5-(4-chlorophenyl)-1H-pyrimidin-2-one
• DTXSID40309226
• AKOS022346205
• NSC211371
• 4-amino-5-(4-chlorophenyl)pyrimidin-2-ol
• NSC-211371
• 93484-97-0
• 4-amino-5-(4-chlorophenyl)-2-pyrimidinol

• Inchi： 1S/C10H8ClN3O/c11-7-3-1-6(2-4-7)8-5-13-10(15)14-9(8)12/h1-5H,(H3,12,13,14,15)
• InChI Key： UWRNHXMRIXESEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NC(NC=1N)=O

Computed Properties

• Exact Mass: 221.036
• Monoisotopic Mass: 221.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.48
• Refractive Index: 1.688